Cas no 1203015-17-1 (N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]acetamide)

• Product Name: N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]acetamide
• CAS No: 1203015-17-1
• MF: C₁₆H₁₅N₃O₄S
• MW: 345.373002290726
• CID: 5844167
• PubChem ID: 45502966
• Update Time: 2025-10-31

N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-[[2-[(3-oxo-1,2-dihydroinden-5-yl)oxy]acetyl]amino]-1,3-thiazol-4-yl]acetamide
• N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]acetamide
• F5658-0064
• N-(4-(2-amino-2-oxoethyl)thiazol-2-yl)-2-((3-oxo-2,3-dihydro-1H-inden-5-yl)oxy)acetamide
• VU0518645-1
• AKOS024516716
• 1203015-17-1

• Inchi： 1S/C16H15N3O4S/c17-14(21)5-10-8-24-16(18-10)19-15(22)7-23-11-3-1-9-2-4-13(20)12(9)6-11/h1,3,6,8H,2,4-5,7H2,(H2,17,21)(H,18,19,22)
• InChI Key： JOBNNSFHCYWHAW-UHFFFAOYSA-N
• SMILES： C(N)(=O)CC1=CSC(NC(COC2C=CC3=C(C=2)C(=O)CC3)=O)=N1

Computed Properties

• Exact Mass: 345.07832714g/mol
• Monoisotopic Mass: 345.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 140Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]acetamide

Professional Introduction to N-[4-(carbamoylmethyl-1,3-thiazol-2-yl])-2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]acetamide (CAS No: 1203015-17-1)

N-[4-(carbamoylmethyl-1,3-thiazol-2-yl])-2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1203015-17-1, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense research interest. The molecular structure of this compound incorporates key functional groups that contribute to its unique properties and potential applications in medicinal chemistry.

The core structure of N-[4-(carbamoylmethyl-1,3-thiazol-2-yl))-2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]acetamide is characterized by a thiazole ring system, which is a well-known pharmacophore in drug discovery. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the carbamoylmethyl group at the 4-position of the thiazole ring enhances the compound's solubility and bioavailability, while the 3-oxo-2,3-dihydro-1H-inden-5-yloxy moiety introduces additional biological activity. This combination of structural features makes the compound a promising candidate for further exploration in drug development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. N-[4-(carbamoylmethyl-1,3-thiazol-2-yl))-2-[(3-oxo-2,3-dihydro-1H-inden-5-yloxy)oxy]acetamide has emerged as a compound of interest in this context. Studies have demonstrated its potential as an inhibitor of various enzymes involved in cancer progression. The thiazole ring and the adjacent oxygen-containing group interact with target proteins in a manner that disrupts their normal function, thereby inhibiting tumor growth. Additionally, the compound exhibits moderate selectivity towards certain cancer cell lines, suggesting its therapeutic potential.

The synthesis of N-[4-(carbamoylmethyl-1,3-thiazol-2-yl))-2-[(3-oxo-2,3-dihydro-1H-inden- 5-yloxy)oxy]acetamide involves multiple steps of organic synthesis, including condensation reactions, cyclization processes, and functional group transformations. The use of advanced synthetic methodologies ensures high purity and yield, which are critical for pharmaceutical applications. The compound's stability under various conditions has also been evaluated to ensure its suitability for industrial-scale production.

Ongoing research into N-[4-(carbamoylmethyl-1,3-thiazol- 2 -yl))-2-[ (< strong > 3 - oxo - 2 , 3 - dihydro - 1 H - inden - 5 - yl ) oxy ] acetamide is exploring its mechanism of action in greater detail. Preliminary studies suggest that the compound interacts with specific signaling pathways that are dysregulated in cancer cells. By modulating these pathways, the compound can induce apoptosis or inhibit proliferation without significantly affecting normal cells. This selective toxicity is a key factor in its potential as an anticancer agent.

The pharmacokinetic properties of N-[4-(carbamoylmethyl-1, 3 - thiazol - 2 - yl )]-2-[ (< strong > 3 - oxo - 2 , 3 - dihydro - 1 H - inden - 5 - yl ) oxy ] acetamide are also being thoroughly investigated. These studies aim to understand how the compound is absorbed, distributed, metabolized, and excreted by the body. Knowledge of these parameters is essential for optimizing dosing regimens and minimizing potential side effects. Early pharmacokinetic data indicate that the compound exhibits reasonable bioavailability and a favorable metabolic profile.

In conclusion, N-[4-(carbamoylmethyl-1, 3 - thiazol - 2 - yl )]-2-[ (< strong > 3 - oxo - 2 , 3 - dihydro - 1 H - inden - 5 -yloxy)oxy]acetamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical data, make it an attractive candidate for further development into a therapeutic agent. As research continues to uncover new applications and refine synthetic methodologies, this compound holds great promise for contributing to future medical breakthroughs.